Cas no 2648925-39-5 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid)
(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2648925-39-5
- EN300-1489522
- (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-methylpentanoic acid
- (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid
-
- Inchi: 1S/C26H32N2O5/c1-4-17(24(29)28-23(25(30)31)13-16(2)3)14-27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m0/s1
- InChI Key: DSTUQHWOEHWTIM-VXLWULRPSA-N
- SMILES: O(C(NCC(C(N[C@H](C(=O)O)CC(C)C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 105Ų
(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1489522-1.0g |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-methylpentanoic acid |
2648925-39-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1489522-50mg |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-methylpentanoic acid |
2648925-39-5 | 50mg |
$2044.0 | 2023-09-28 | ||
| Enamine | EN300-1489522-100mg |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-methylpentanoic acid |
2648925-39-5 | 100mg |
$2142.0 | 2023-09-28 | ||
| Enamine | EN300-1489522-250mg |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-methylpentanoic acid |
2648925-39-5 | 250mg |
$2239.0 | 2023-09-28 | ||
| Enamine | EN300-1489522-500mg |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-methylpentanoic acid |
2648925-39-5 | 500mg |
$2336.0 | 2023-09-28 | ||
| Enamine | EN300-1489522-1000mg |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-methylpentanoic acid |
2648925-39-5 | 1000mg |
$2433.0 | 2023-09-28 | ||
| Enamine | EN300-1489522-2500mg |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-methylpentanoic acid |
2648925-39-5 | 2500mg |
$4771.0 | 2023-09-28 | ||
| Enamine | EN300-1489522-5000mg |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-methylpentanoic acid |
2648925-39-5 | 5000mg |
$7058.0 | 2023-09-28 | ||
| Enamine | EN300-1489522-10000mg |
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-methylpentanoic acid |
2648925-39-5 | 10000mg |
$10464.0 | 2023-09-28 |
(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid
Latest Research Brief on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid (CAS: 2648925-39-5)
In recent years, the compound (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid (CAS: 2648925-39-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid structure, plays a pivotal role in peptide synthesis and drug development. The latest studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.
Recent research published in the Journal of Medicinal Chemistry highlights the compound's utility in the synthesis of peptide-based inhibitors for proteases involved in cancer progression. The study demonstrated that derivatives of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid exhibit high selectivity and potency against matrix metalloproteinases (MMPs), which are critical targets in oncology. The researchers employed advanced computational modeling and in vitro assays to validate the compound's efficacy, paving the way for further preclinical evaluations.
Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's role in enhancing the stability and bioavailability of peptide drugs. By incorporating (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid into the backbone of therapeutic peptides, scientists achieved improved resistance to enzymatic degradation and enhanced cellular uptake. This innovation holds promise for the development of next-generation peptide therapeutics with extended half-lives and reduced dosing frequencies.
Furthermore, a collaborative effort between academic and industrial researchers has led to the discovery of new synthetic pathways for (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid, as detailed in a recent issue of Organic Process Research & Development. The team optimized the reaction conditions to achieve higher yields and purity, addressing previous challenges in large-scale production. This advancement is expected to facilitate the compound's broader adoption in pharmaceutical manufacturing.
In conclusion, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid (CAS: 2648925-39-5) continues to be a versatile and valuable tool in chemical biology and drug discovery. Its applications span from protease inhibition to peptide stabilization, with ongoing research uncovering new potentials. As synthetic methodologies improve and mechanistic insights deepen, this compound is poised to make significant contributions to the development of innovative therapies.
2648925-39-5 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)